An In-depth Technical Guide to the Discovery and Isolation of Piptamine from Piptoporus betulinus
An In-depth Technical Guide to the Discovery and Isolation of Piptamine from Piptoporus betulinus
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the discovery, isolation, and initial characterization of piptamine, a novel antibiotic isolated from the basidiomycete fungus Piptoporus betulinus. The document details the experimental protocols, quantitative data, and the workflow from fungal culture to the purified active compound.
Introduction
The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial agents. Fungi, particularly Basidiomycetes, represent a rich and historically significant source of bioactive secondary metabolites.[1][2] Piptoporus betulinus (now also known as Fomitopsis betulina), commonly known as the birch polypore, has a long history in folk medicine for its purported antimicrobial and anti-inflammatory properties.[2][3] In 2000, as part of a screening program for antimicrobial metabolites from basidiomycetes, a new antibiotic compound, piptamine, was isolated from a submerged culture of Piptoporus betulinus Lu 9-1.[1][4] This guide serves as a technical resource for researchers interested in the natural product chemistry and pharmacological potential of this unique fungal metabolite.
Physicochemical and Spectroscopic Data of Piptamine
The structure of piptamine was elucidated through a combination of high-resolution mass spectrometry and one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy.[5] These analyses identified piptamine as a previously unknown fungal tertiary amine, N-benzyl-N-methylpentadecan-1-amine.[3][5]
Table 1: Physicochemical and Spectroscopic Properties of Piptamine
| Property | Value | Reference |
| Molecular Formula | C₂₃H₄₁N | [5] |
| Molecular Weight | 331.58 g/mol | [5] |
| Appearance | Waxy Solid | [5] |
| HRESI-MS ([M+H]⁺) | m/z 332.3307 (observed), 332.3298 (calculated) | [5] |
| TLC Rf Value | 0.1 (CHCl₃/MeOH; 9:1 v/v on silica (B1680970) gel) | [5] |
| ¹H NMR (CDCl₃) | Aromatic: δ 7.50 (d, 2H), 7.55 (m, 3H); Methylene: δ 4.52 (s, 2H, H-1"), 3.25 (t, 2H, H-1); Methyl: δ 2.96 (s, 3H, H-1'), 0.95 (t, 3H, H-15) | [5] |
| ¹³C NMR (CDCl₃) | Aromatic: δ 128.8, 130.2, 132.9; Aliphatic chain carbons discernible, with a signal at 28.9 ppm representing four carbons. | [5] |
Biological Activity
Piptamine exhibits notable antimicrobial activity, particularly against Gram-positive bacteria and some yeasts.[4][6] Its mechanism of action is believed to involve the dissolution of the bacterial cell membrane, leading to cell death.[6]
Table 2: Antimicrobial Activity of Piptamine (Minimum Inhibitory Concentration - MIC)
| Test Organism | Strain | MIC (µg/mL) | Reference |
| Staphylococcus aureus | SG 511 | 0.78 | [7] |
| Enterococcus faecalis | 1528 | 1.56 | [7] |
| Bacillus subtilis | ATCC 6633 | Not specified, but active | [5][8] |
| Escherichia coli | >12.5 | [7] | |
| Candida albicans | 6.25 | [4] | |
| Rhodotorula rubra | 6.25 | [3] | |
| Kluyveromyces marxianus | 6.25 | [3] | |
| Sporobolomyces salmonicolor | Active | [3] | |
| Penicillium notatum | >50.0 | [3] |
Experimental Protocols
The following protocols are based on the methods described by Schlegel et al. (2000).[1][5]
Fungal Strain and Culture Conditions
-
Strain: Piptoporus betulinus Lu 9-1, isolated from a forested district near Neustadt/Orla (Thuringia, Germany) and deposited in the strain collection of the Hans-Knöll-Institute of Natural Products, Jena, Germany.[1]
-
Inoculum Preparation: A malt (B15192052) agar (B569324) slant culture of Piptoporus betulinus Lu-9-1 is used to inoculate 500 mL Erlenmeyer flasks.[1]
-
Seed Medium Composition: Each flask contains 100 mL of a seed medium composed of:
-
Glucose: 1%
-
Malt extract: 2%
-
Soya bean meal: 0.5%
-
Yeast extract: 0.1%
-
KH₂PO₄: 0.1%
-
MgSO₄·7H₂O: 0.05%
-
ZnSO₄·7H₂O: 0.0008%
-
CaCO₃: 0.1%
-
The pH is adjusted to 5.0-5.3 before sterilization.[1]
-
Fermentation
-
Cultivation: The inoculated flasks are cultivated at 23°C on a rotary shaker at 110 rpm for 21 days.[5]
Extraction and Isolation
-
Extraction: 10 liters of the fermentation broth is extracted twice with 3-liter portions of ethyl acetate (B1210297).[5]
-
Concentration: The combined ethyl acetate extracts are dried and evaporated to yield an oily residue.[5]
-
Initial Chromatography (Size Exclusion): The oily residue is subjected to column chromatography on Sephadex LH-20 with methanol (B129727) as the eluent.[5]
-
Bioassay-Guided Fractionation: Antibacterial fractions are identified using an agar diffusion assay with Bacillus subtilis ATCC 6633 as the test organism.[5]
-
Pooling and Concentration: The active fractions are pooled and evaporated to dryness.[5]
-
Final Purification (Silica Gel Chromatography): Final purification is achieved by column chromatography on silica gel 60 (0.063-0.1 mm). The column is eluted with a step gradient of chloroform (B151607) and methanol:
-
CHCl₃
-
CHCl₃/MeOH (9:1)
-
CHCl₃/MeOH (8:2)
-
CHCl₃/MeOH (7:3)[5]
-
-
Final Product: The bioactive fractions are evaporated to yield 35 mg of piptamine as a waxy solid.[5]
Structure Elucidation
-
Mass Spectrometry: The molecular formula (C₂₃H₄₁N) was determined by High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS). Collision-Induced Dissociation (CID-MS/MS) was used to generate daughter ions for structural insights.[5]
-
NMR Spectroscopy: One- and two-dimensional ¹H and ¹³C NMR measurements (COSY, DEPT, HSQC, HMBC) were conducted in CDCl₃ to establish the final structure as N-benzyl-N-methylpentadecan-1-amine.[5]
Experimental Workflow Visualization
The following diagram illustrates the workflow for the discovery and isolation of piptamine from Piptoporus betulinus.
Caption: Workflow for the isolation and discovery of piptamine.
Conclusion
Piptamine represents a unique nitrogen-containing compound from Piptoporus betulinus with promising antimicrobial activity, especially against Gram-positive bacteria. The detailed protocols and data presented in this guide provide a solid foundation for researchers to further investigate piptamine's pharmacological properties, mechanism of action, and potential for therapeutic development. The bioassay-guided fractionation approach detailed herein remains a cornerstone of natural product discovery and can be adapted for the isolation of other novel bioactive compounds from fungal sources.
References
- 1. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
- 2. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Piptamine | Benchchem [benchchem.com]
- 4. scite.ai [scite.ai]
- 5. scispace.com [scispace.com]
- 6. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
